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Compound of Interest

Compound Name: 1,2,3-Tribromopropane

Cat. No.: B147538

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2,3-Tribromopropane is a versatile, halogenated three-carbon building block that has
historically been utilized as a soil fumigant and nematicide.[1] Its true potential in modern
agrochemical synthesis lies in its ability to serve as a precursor for a variety of functionalized
intermediates. The three bromine atoms provide multiple reaction sites for nucleophilic
substitution and elimination reactions, enabling the construction of complex heterocyclic
structures, which are prevalent in many modern fungicides, herbicides, and insecticides.

This document provides detailed application notes and experimental protocols for the use of
1,2,3-tribromopropane in the synthesis of a potential agrochemical, 4-(phenoxymethyl)-1,3-
dithiolane-2-thione. The synthesis involves a multi-step process, including the preparation of a
key intermediate, 2,3-dibromopropene, followed by the formation of a dithiolane-2-thione ring
system and subsequent functionalization.

Synthetic Pathway Overview

The overall synthetic scheme for the conversion of 1,2,3-tribromopropane to the target
agrochemical candidate, 4-(phenoxymethyl)-1,3-dithiolane-2-thione, is outlined below. This
pathway leverages the reactivity of 1,2,3-tribromopropane to first create a more versatile
intermediate, which is then used to construct the heterocyclic core of the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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